Cas no 46146-86-5 (N-methyl-1-(3-methylphenyl)methylcyclopropan-1-amine)

• Product Name: N-methyl-1-(3-methylphenyl)methylcyclopropan-1-amine
• CAS No: 46146-86-5
• MF: C₁₂H₁₇N
• MW: 175.270083189011
• CID: 5546862
• PubChem ID: 83683096
• Update Time: 2025-10-29

N-methyl-1-(3-methylphenyl)methylcyclopropan-1-amine Chemical and Physical Properties

Names and Identifiers

• N-methyl-1-[(3-methylphenyl)methyl]cyclopropan-1-amine
• N-methyl-1-(3-methylphenyl)methylcyclopropan-1-amine

• Inchi： 1S/C12H17N/c1-10-4-3-5-11(8-10)9-12(13-2)6-7-12/h3-5,8,13H,6-7,9H2,1-2H3
• InChI Key： YRQNCOMVWVMSDQ-UHFFFAOYSA-N
• SMILES： C1(CC2=CC=CC(C)=C2)(NC)CC1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Toluenes

Additional information on N-methyl-1-(3-methylphenyl)methylcyclopropan-1-amine

Comprehensive Overview of N-methyl-1-(3-methylphenyl)methylcyclopropan-1-amine (CAS No. 46146-86-5)

N-methyl-1-(3-methylphenyl)methylcyclopropan-1-amine (CAS No. 46146-86-5) is a specialized organic compound that has garnered significant attention in recent years due to its unique structural properties and potential applications in various fields. This compound, often referred to by its systematic name or CAS number, belongs to the class of cyclopropylamine derivatives, which are known for their versatile chemical reactivity and biological relevance. Researchers and industry professionals are increasingly exploring its synthesis, properties, and potential uses, making it a subject of interest in both academic and industrial settings.

The molecular structure of N-methyl-1-(3-methylphenyl)methylcyclopropan-1-amine features a cyclopropane ring substituted with a methylphenyl group and an N-methylamine moiety. This arrangement imparts distinct electronic and steric characteristics, which are critical for its reactivity and interactions with other molecules. The presence of the 3-methylphenyl group adds aromaticity, while the cyclopropane ring introduces strain, making the compound a fascinating subject for stereochemical and kinetic studies. These structural attributes have led to investigations into its potential as a building block for more complex molecules in pharmaceuticals, agrochemicals, and materials science.

In the context of current trends, N-methyl-1-(3-methylphenyl)methylcyclopropan-1-amine aligns with the growing demand for sustainable chemistry and green synthesis methods. Researchers are actively exploring eco-friendly routes to synthesize such compounds, minimizing waste and energy consumption. This focus on sustainability resonates with broader societal concerns about environmental impact, making the compound a relevant topic in discussions about green chemistry innovations. Additionally, its potential applications in drug discovery and material science have sparked interest among professionals seeking novel compounds with unique properties.

Another area of interest is the compound's potential role in neurochemical research. While not a pharmaceutical itself, its structural similarity to certain bioactive molecules has prompted studies into its interactions with biological systems. This has led to discussions about its utility as a chemical probe or intermediate in the development of central nervous system (CNS) targeting agents. Such applications are particularly relevant given the rising global focus on mental health and neurological disorders, which are among the most searched health topics online.

From a technical standpoint, the synthesis of N-methyl-1-(3-methylphenyl)methylcyclopropan-1-amine often involves multi-step organic reactions, including cyclopropanation and N-methylation. These processes require precise control over reaction conditions to achieve high yields and purity. Recent advancements in catalytic methods and flow chemistry have improved the efficiency of such syntheses, addressing challenges related to scalability and cost-effectiveness. These innovations are particularly appealing to industries looking for high-performance intermediates with consistent quality.

The compound's stability and solubility properties also make it a candidate for advanced material applications. For instance, its incorporation into polymeric matrices or coating formulations could enhance material performance due to its rigid cyclic structure. This aligns with the increasing demand for high-performance materials in sectors like electronics, automotive, and aerospace, where users frequently search for innovative chemical solutions to improve product durability and functionality.

In summary, N-methyl-1-(3-methylphenyl)methylcyclopropan-1-amine (CAS No. 46146-86-5) represents a compelling area of study at the intersection of organic chemistry, materials science, and applied research. Its structural uniqueness, combined with the growing emphasis on sustainable practices and technological advancements, positions it as a compound of significant interest. As research continues to uncover its full potential, it is likely to remain a topic of discussion among chemists, engineers, and industry professionals seeking cutting-edge solutions to modern challenges.